N-(4-isopropylphenyl)-3-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide

• IUPAC Name: 3-(4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-(4-propan-2-ylphenyl)propanamide
• InChI: InChI=1S/C22H22N4O2/c1-14(2)15-7-9-16(10-8-15)24-19(27)11-12-26-13-23-20-17-5-3-4-6-18(17)25-21(20)22(26)28/h3-10,13-14,25H,11-12H2,1-2H3,(H,24,27)
• InChI Key: VSCWRYYLXAHZIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CCN2C=NC3=C(C2=O)NC4=CC=CC=C43
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

N-(4-isopropylphenyl)-3-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide is a useful research compound. Its molecular formula is C22H22N4O2 and its molecular weight is 374.444. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Reactivity

The compound has been explored in the synthesis of indole derivatives that show promise as non-acidic NSAIDs. Studies by Dassonville et al. (2008) and Carbonnelle et al. (2007) on N-pyridinyl(methyl)indolylpropanamides, which share structural motifs with the compound , have demonstrated their potential as topical and systemic inflammation inhibitors, with some compounds showing activity levels higher than ibuprofen and comparable to dexamethasone. These findings suggest the utility of such structures in developing anti-inflammatory agents (Dassonville et al., 2008; Carbonnelle et al., 2007).

Polymerization and Material Science

Rojas et al. (2007) have utilized similar compounds in the field of material science, specifically in the polymerization of ethylene, indicating the role of these molecules in creating polymers with potentially unique properties. Such research underscores the versatility of these compounds in synthesizing materials with tailored characteristics for industrial applications (Rojas et al., 2007).

Pharmaceutical and Therapeutic Potential

Further extending their application in the pharmaceutical domain, Shestakov et al. (2009) have reported on the synthesis of pyrimido[5,4-b]indole derivatives from reactions involving compounds with similar structural frameworks. These derivatives hold potential for the development of new medications, showcasing the compound's role in enriching pharmaceutical research (Shestakov et al., 2009).

Mechanism of Action

Target of Action

The compound, also known as “N-(4-isopropylphenyl)-3-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide”, is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors , which suggests that this compound may also interact with various targets.

Mode of Action

Indole derivatives are known to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The exact mode of action would depend on the specific target and the nature of the interaction.

Biochemical Pathways

Indole derivatives are known to influence a wide range of biochemical pathways due to their broad-spectrum biological activities . The affected pathways and their downstream effects would depend on the specific targets of the compound.

Result of Action

Given the broad range of biological activities exhibited by indole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.